Cas no 562811-22-7 (2-Propen-1-ol, 3-[4-(trifluoromethyl)phenyl]-, acetate, (2E)-)

2-Propen-1-ol, 3-[4-(trifluoromethyl)phenyl]-, acetate, (2E)- structure
562811-22-7 structure
Product Name:2-Propen-1-ol, 3-[4-(trifluoromethyl)phenyl]-, acetate, (2E)-
CAS No:562811-22-7
MF:C12H13F3O3
MW:262.225034475327
CID:335757
PubChem ID:71441373
Update Time:2025-04-19

2-Propen-1-ol, 3-[4-(trifluoromethyl)phenyl]-, acetate, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-ol, 3-[4-(trifluoromethyl)phenyl]-, acetate, (2E)-
    • acetic acid,3-[4-(trifluoromethyl)phenyl]prop-2-en-1-ol
    • Acetic acid--3-[4-(trifluoromethyl)phenyl]prop-2-en-1-ol (1/1)
    • 562811-22-7
    • DTXSID80850308
    • Inchi: 1S/C10H9F3O.C2H4O2/c11-10(12,13)9-5-3-8(4-6-9)2-1-7-14;1-2(3)4/h1-6,14H,7H2;1H3,(H,3,4)
    • InChI Key: GNYQXXOUUBULDD-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(C=CCO)=CC=1)(F)F.OC(C)=O

Computed Properties

  • Exact Mass: 262.08167876g/mol
  • Monoisotopic Mass: 262.08167876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 221
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 57.5Ų
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